(3R)-1-hexen-3-ol

• Molecular Formula: C6H12O
• Molecular Weight: 100.16 g/mol
• IUPAC Name: (3R)-hex-1-en-3-ol
• InChI: InChI=1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3/t6-/m0/s1
• InChI Key: BVOSSZSHBZQJOI-LURJTMIESA-N
• SMILES: CCCC(C=C)O
• Isomeric SMILES: CCC[C@H](C=C)O

Description

(3R)-1-Hexen-3-ol (CAS: N/A; FEMA 3608) is a secondary alcohol with the molecular formula C₆H₁₂O. It belongs to the class of unsaturated alcohols and is characterized by a hydroxyl group (-OH) at the third carbon of a six-carbon chain with a double bond between carbons 1 and 2. Its stereochemistry at the third carbon (R-configuration) distinguishes it from other stereoisomers.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Stereoisomers

Table 1: Structural and Stereochemical Differences

Compound	Structure	OH Position	Double Bond Position	Stereochemistry
(3R)-1-Hexen-3-ol	CH₂=CH-CH(OH)-CH₂-CH₂-CH₃	C3	C1-C2	R-configuration
3-Hexen-1-ol (cis/trans)	CH₂-CH₂-CH₂-CH₂-CH(OH)-CH₂	C1	C3-C4	Cis/Trans
1-Hexanol	CH₃-(CH₂)₄-CH₂-OH	C1	None	N/A

Key Differences :

• Position of Functional Groups : (3R)-1-Hexen-3-ol has a hydroxyl group at C3 and a double bond at C1-C2, whereas 3-hexen-1-ol has the OH at C1 and a double bond at C3-C4 .
• Stereochemical Impact : The R-configuration in (3R)-1-hexen-3-ol influences its interaction with biological receptors, such as tsetse fly GmmOr35 , while cis-3-hexen-1-ol (leaf alcohol) is a common green leaf volatile (GLV) in plants .

Physical and Chemical Properties

Table 2: Retention Indices (RI) and Reactivity

Compound	Kovats' RI (Polar Column)	Oxidation Product(s)	Stability Notes
(3R)-1-Hexen-3-ol	Not reported	3-Hexanone (major), 1-hexen-3-one	Increases in rosemary oil during storage
cis-3-Hexen-1-ol	1367–1391	Hexanal (via oxidation)	Stable in cold soak stages
1-Hexanol	1080–1100	Hexanal	Prone to evaporation

Reactivity Insights :

• (3R)-1-Hexen-3-ol undergoes isomerization and hydrogenation during catalytic oxidation, yielding 3-hexanone as the major product .
• Cis-3-hexen-1-ol oxidizes to hexanal, a key aldehyde in plant aromas .

Table 3: Functional Roles in Nature and Industry

Compound	Role in Plants	Role in Insects	Industrial Use
(3R)-1-Hexen-3-ol	Minor VOC in seaweed	Attractant for T. confusum	Silkworm diet additive
cis-3-Hexen-1-ol	Dominant GLV in Brassica	Attracts parasitoids	Fragrance synthesis
1-Hexanol	Fermentation byproduct	Weak antennal response	Solvent, flavoring agent

Application Contrasts :

• Insect Behavior : (3R)-1-Hexen-3-ol is a potent attractant for stored-product pests and tsetse flies , while cis-3-hexen-1-ol attracts natural enemies of herbivores in plants .
• Fragrance Chemistry: Cis-3-hexen-1-ol and its esters are widely used in perfumery for "green" notes , whereas (3R)-1-hexen-3-ol contributes to rum-like flavors in foods .